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Compound of Interest

Compound Name: BAL-30072

Cat. No.: B605906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and mechanism of action of BAL-30072, a novel siderophore monosulfactam antibiotic with

potent activity against a wide range of Gram-negative bacteria.

Chemical Structure and Properties
BAL-30072 is a synthetic monosulfactam antibiotic. Its chemical structure is characterized by a

monocyclic β-lactam core, a sulfamic acid moiety, and a side chain containing a 2-

aminothiazole and a dihydroxypyridone siderophore.

Table 1: Chemical and Physicochemical Properties of BAL-30072
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Property Value Source

IUPAC Name

[(3S)-3-[[(2Z)-2-(2-amino-1,3-

thiazol-4-yl)-2-[(1,5-dihydroxy-

4-oxopyridin-2-

yl)methoxyimino]acetyl]amino]-

2,2-dimethyl-4-oxoazetidin-1-

yl] hydrogen sulfate

Molecular Formula C₁₆H₁₈N₆O₁₀S₂

Molecular Weight 518.5 g/mol

Canonical SMILES

CC1(--INVALID-LINK--

NC(=O)C(=NOCC2=CC(=O)C(

C=N2O)O)C3=CSC(=N3)N)C

CAS Number 941285-15-0

Solubility Soluble in DMSO

Mechanism of Action: A Trojan Horse Strategy
BAL-30072 employs a "Trojan horse" strategy to effectively penetrate the outer membrane of

Gram-negative bacteria and exert its bactericidal effects. This multi-step process is initiated by

its siderophore moiety and culminates in the inhibition of essential bacterial enzymes.

Siderophore-Mediated Iron Uptake
The dihydroxypyridone component of BAL-30072 acts as a siderophore, a small molecule with

a high affinity for ferric iron (Fe³⁺). In iron-limited environments, bacteria express specific iron

uptake systems to acquire this essential nutrient. BAL-30072 hijacks these systems to gain

entry into the periplasmic space.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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